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Compound of Interest

Compound Name: Aluminum, tributyl-

Cat. No.: B072995 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive technical information on Tributylaluminum (TBA), also

known as Tri-n-butylaluminum (TNBA), a highly reactive organoaluminum compound with

significant applications in industrial and academic research. Its utility as a catalyst and synthetic

reagent is matched by its hazardous nature, necessitating strict adherence to safety protocols.

Physicochemical Properties
Tributylaluminum is a colorless to light-yellow liquid known for its pyrophoric properties.[1][2][3]

It is a strong reducing agent and reacts violently with air and water.[1][2][3][4] Key quantitative

data are summarized below.
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Property Value Source(s)

CAS Number 1116-70-7 [5][6]

Molecular Formula C₁₂H₂₇Al [2][5][6]

Molecular Weight 198.32 g/mol [2][5]

Appearance Colorless to light-yellow liquid [1][2][3]

Density 0.823 g/cm³ at 20°C [1]

Melting Point -26.7 °C / -27 °C [1][6][7]

Boiling Point 110 °C at 3 Torr [1]

Air & Water Reactivity

Ignites spontaneously in air

and reacts violently with water,

releasing flammable gases.[1]

[2][3][4][8]

[1][2][3][4][8]

Storage Conditions

Store under an inert gas (e.g.,

Nitrogen) in a dry, cool, well-

ventilated, water-free area.[5]

[6][9][10][11][12]

[5][6][9][10][11][12]

Synthesis and Manufacturing
The industrial production of trialkylaluminum compounds like Tributylaluminum is primarily

achieved through processes developed by Karl Ziegler.[2] Common manufacturing methods

include:

Direct Synthesis: The reaction of aluminum, hydrogen, and an olefin (in this case, 1-butene)

serves as a foundational method for production.[2][13]

Exchange Reaction: The reaction between isobutyl aluminum and butene-1 is also a

documented method of synthesis.[2]

These processes are conducted under specific temperature and pressure conditions to ensure

the formation of the desired trialkylaluminum product.[13]
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Applications in Research and Development
Tributylaluminum is a versatile reagent with several key applications in chemical synthesis and

polymer science.

Polymerization Catalyst: It is widely used as a co-catalyst in Ziegler-Natta polymerization

systems for olefins (like ethylene) and dienes.[8] This application is crucial for producing

polyolefins such as polyethylene and polypropylene, which are used in countless consumer

and industrial products.[8]

Organic Synthesis Reagent: As a potent alkylating agent and strong Lewis acid, TBA is used

for various organic transformations.[8]

Precursor for Other Organometallics: It serves as a starting material for synthesizing other

organometallic compounds, notably in the production of organo-tin compounds through

reactions with tin chlorides.[2][3][4][8]

Hazard Information and Toxicity
Tributylaluminum is classified as a hazardous material due to its high reactivity and corrosivity.

[2][7][12] Exposure can cause severe skin and eye burns.[1][2][7] Inhalation may lead to "metal

fume fever," a flu-like illness.[12]

GHS Hazard Classification
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Hazard Class Category Hazard Statement

Pyrophoric Liquids 1
H250: Catches fire
spontaneously if exposed
to air.[2][7][14]

Substances which in contact

with water emit flammable

gases

1

H260: In contact with water

releases flammable gases

which may ignite

spontaneously.[2][7][14]

Skin Corrosion / Irritation 1B

H314: Causes severe skin

burns and eye damage.[2][7]

[14]

| Serious Eye Damage | 1 | H318: Causes serious eye damage.[2][14] |

Exposure Limits (for Aluminum Alkyls)

Organization Limit Details

NIOSH 2 mg/m³
10-hour time-weighted
average

| ACGIH | 2 mg/m³ | 8-hour time-weighted average |

Note: The ACGIH TLV for aluminum alkyls was withdrawn due to inadequate toxicological data.

[2]

Experimental Protocols and Workflows
Given its pyrophoric nature, all manipulations of Tributylaluminum must be performed under an

inert atmosphere (e.g., in a glovebox or using Schlenk line techniques) to rigorously exclude air

and moisture.[10][15]

General Protocol: Inert Atmosphere Transfer (<20 mL)
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This protocol outlines the standard syringe transfer method for pyrophoric liquids. A more

robust cannula technique is recommended for larger volumes.[10]

Preparation:

Work in a certified chemical fume hood with the sash at the lowest possible position.[9][10]

[15]

Ensure a Class D fire extinguisher, dry sand, or powdered lime is immediately accessible.

[15][16]

Remove all flammable materials and water sources from the immediate work area.[15]

Oven-dry all glassware and cool under an inert atmosphere before use.[15]

Personal Protective Equipment (PPE):

Wear a fire-resistant lab coat (e.g., Nomex).[9][10]

Wear chemical splash goggles and a face shield.[9][10][11]

Wear inner nitrile gloves for dexterity and outer neoprene or other heavy-duty gloves for

protection.[10][11]

Syringe Preparation:

Select a gas-tight syringe with a volume twice that of the liquid to be transferred.[10][15]

Attach a long, wide-gauge needle.

Flush the syringe with dry, inert gas (e.g., nitrogen or argon) at least three times to remove

air.[15]

Reagent Transfer:

Secure both the Tributylaluminum source bottle (e.g., a Sure/Seal™ bottle) and the

receiving flask.[15]
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Puncture the septum on the source bottle with an inert gas inlet needle to create a slight

positive pressure.

Puncture the septum with the prepared syringe needle, ensuring the needle tip is below

the liquid surface.

Slowly draw the desired volume of liquid into the syringe. The positive pressure will assist

in filling.

Withdraw the syringe and quickly insert it into the septum of the receiving flask.

Slowly dispense the liquid into the receiving flask.

Quenching and Cleaning:

Do not remove the empty syringe from the receiving flask.

Draw inert gas from the flask headspace into the syringe to create a buffer.

Remove the syringe and immediately rinse it by drawing up a dry, inert solvent (e.g.,

hexane) and discharging the solution into a separate quenching vessel containing

isopropanol.[9] Repeat this rinse cycle multiple times.

Logical Workflow Diagrams
The following diagrams, generated using DOT language, illustrate critical workflows for

handling and responding to incidents involving Tributylaluminum.
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Start: Plan Experiment

Prepare Workspace
(Fume Hood, Dry Glassware,

Remove Flammables)

Don Appropriate PPE
(FR Coat, Goggles, Face Shield,

Double Gloves)
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(Schlenk Line / Glovebox)

Perform Reagent Transfer
(Syringe or Cannula)

Conduct Reaction
Under Inert Gas

Quench & Deactivate
(Excess Reagent, Glassware)

Proper Waste Disposal

End

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Tributylaluminum.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b072995?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Alert Personnel & Evacuate Area

Assess Spill Size

Small Spill

<100 mL, Contained

Large Spill / Fire

Uncontained

Smother with Dry Sand
or Powdered Lime

(DO NOT USE WATER)
Call 911 / Emergency Services

Collect Residue into
Sealed Container for

Hazardous Waste

Ventilate Area

Response Complete

Click to download full resolution via product page

Caption: Emergency response workflow for a Tributylaluminum spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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